2-[(1R,2R)-2-Methylcyclopentyl]oxyethanethiol

• CAS RN: 117391-09-0
• Molecular Formula: C8H16OS
• Molecular Weight: 160.28 g/mol
• IUPAC Name: 2-[(1R,2R)-2-methylcyclopentyl]oxyethanethiol
• InChI: InChI=1S/C8H16OS/c1-7-3-2-4-8(7)9-5-6-10/h7-8,10H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key: OEEWVNGYXGOCLI-HTQZYQBOSA-N
• Isomeric SMILES: C[C@@H]1CCC[C@H]1OCCS
• SMILES: CC1CCCC1OCCS
• synonyms: Ethanethiol, 2-[(2-methylcyclopentyl)oxy]-, trans- (9CI)

Description

2-[(1R,2R)-2-Methylcyclopentyl]oxyethanethiol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiol derivative of 2-methylcyclopentanol that has been synthesized using different methods.

Mechanism Of Action

The mechanism of action of 2-[(1R,2R)-2-Methylcyclopentyl]oxyethanethiol is not well understood. However, it has been suggested that it exerts its pharmacological effects by modulating various signaling pathways, including the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway. It has also been reported to scavenge free radicals and inhibit the production of reactive oxygen species.

Biochemical And Physiological Effects

The biochemical and physiological effects of 2-[(1R,2R)-2-Methylcyclopentyl]oxyethanethiol have been studied in vitro and in vivo. In vitro studies have shown that it has anti-inflammatory and antioxidant properties. In vivo studies have shown that it can reduce inflammation, oxidative stress, and apoptosis in various animal models.

Advantages And Limitations For Lab Experiments

2-[(1R,2R)-2-Methylcyclopentyl]oxyethanethiol has several advantages for lab experiments. It is stable, easy to synthesize, and has low toxicity. However, its limitations include its limited solubility in water and its potential to form disulfide bonds with other thiol-containing compounds.

Future Directions

There are several future directions for the study of 2-[(1R,2R)-2-Methylcyclopentyl]oxyethanethiol. One direction is to investigate its potential use as a therapeutic agent in the treatment of various diseases. Another direction is to study its mechanism of action in more detail. Additionally, the development of new synthesis methods and the investigation of its potential as a drug delivery system are also potential future directions.
Conclusion:
In conclusion, 2-[(1R,2R)-2-Methylcyclopentyl]oxyethanethiol is a chemical compound that has potential applications in various fields, including the pharmaceutical industry. It has anti-inflammatory and antioxidant properties and has been studied for its potential use as a therapeutic agent in the treatment of various diseases. Its mechanism of action is not well understood, and future studies are needed to investigate its potential applications further.

Synthesis Methods

The synthesis of 2-[(1R,2R)-2-Methylcyclopentyl]oxyethanethiol has been reported in the literature using different methods. One of the methods involves the reaction of 2-methylcyclopentanol with thionyl chloride to form 2-methylcyclopentyl chloride, which is then reacted with sodium ethoxide to form 2-[(1R,2R)-2-Methylcyclopentyl]oxyethanol. The final step involves the reaction of 2-[(1R,2R)-2-Methylcyclopentyl]oxyethanol with hydrogen sulfide to form 2-[(1R,2R)-2-Methylcyclopentyl]oxyethanethiol.

Scientific Research Applications

2-[(1R,2R)-2-Methylcyclopentyl]oxyethanethiol has been studied for its potential applications in various fields. In the pharmaceutical industry, it has been investigated for its anti-inflammatory and antioxidant properties. It has also been studied for its potential use as a therapeutic agent in the treatment of various diseases such as cancer, cardiovascular diseases, and neurodegenerative diseases.